3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol

• Molecular Formula: C11H12Br2OS
• Molecular Weight: 352.09 g/mol
• IUPAC Name: 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol
• InChI: InChI=1S/C11H12Br2OS/c1-7-5-15-6-11(7,14)8-2-9(12)4-10(13)3-8/h2-4,7,14H,5-6H2,1H3
• InChI Key: ACUDVHJNIRAACX-UHFFFAOYSA-N
• Canonical SMILES: CC1CSCC1(C2=CC(=CC(=C2)Br)Br)O

Description

3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol (CAS: 2060047-26-7, molecular formula: C₁₁H₁₂Br₂OS, molecular weight: 352.09 g/mol) is a halogenated thiolane derivative characterized by a five-membered sulfur-containing ring (thiolane) with a hydroxyl group at position 3, a methyl group at position 4, and a 3,5-dibromophenyl substituent at position 3 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol typically involves the reaction of 3,5-dibromobenzyl chloride with 4-methylthiolan-3-ol under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and optimized reaction conditions to maximize yield and purity. The product is then purified using techniques such as distillation or recrystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol undergoes various chemical reactions, including:

Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to form the corresponding thiol using reducing agents like lithium aluminum hydride.

Substitution: The bromine atoms on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Amines, thiols, sodium hydroxide, potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol involves its interaction with specific molecular targets and pathways. The compound’s biological activity is primarily attributed to its ability to interact with cellular proteins and enzymes, leading to the modulation of various biochemical processes. For example, the compound may inhibit the activity of certain enzymes involved in cell proliferation, thereby exerting anticancer effects.

Comparison with Similar Compounds

Target Compound :

• Core structure : Thiolane ring (sulfur-containing heterocycle).
• Key substituents : 3,5-Dibromophenyl (aromatic), hydroxyl (-OH), methyl (-CH₃).
• Functional groups : Alcohol (-OH), aryl bromides.

Triazole Derivatives (e.g., 3-(substituted methylthio)-4-phenyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole) :

• Core structure : 1,2,4-Triazole ring (nitrogen-containing heterocycle).
• Key substituents : Trimethoxyphenyl (electron-donating), methylthio (-SCH₃), phenyl.
• Functional groups : Thioether, methoxy (-OCH₃).
• Synthesis : Catalyzed by InCl₃ under mild alkaline conditions.

Triazene-based Chromogenic Reagents (e.g., DBNPNPT , HDNPAPT ):

• Core structure : Triazene (-N=N-NH-).
• Key substituents: Nitro (-NO₂), bromine (e.g., 2,6-dibromo-4-nitro in DBNPNPT), phenylazo groups.
• Functional groups : Azo (-N=N-), nitro.
• Applications : Selective metal ion detection (e.g., Cu²⁺, Cd²⁺) via colorimetric assays.

Comparative Physicochemical Properties

Compound	Molecular Formula	Key Substituents	Functional Groups	Molar Absorptivity (ε, L·mol⁻¹·cm⁻¹)	Synthesis Catalyst
3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol	C₁₁H₁₂Br₂OS	3,5-Dibromophenyl, -OH, -CH₃	Alcohol, aryl bromide	N/A	Not specified
DBNPNPT	C₁₂H₈Br₂N₆O₂	2,6-Dibromo-4-nitro, 4-nitrophenyl	Azo, nitro	1.11 × 10⁵ (Cu²⁺ complex)	Triton X-100
HDNPAPT	C₁₉H₁₅N₇O₅	3,5-Dinitrophenyl, phenylazo	Azo, nitro, hydroxyl	Not reported	NaOH medium
Triazole derivative	Varies	Trimethoxyphenyl, methylthio	Thioether, methoxy	N/A	InCl₃

Triazene Reagents :

• Exhibit high sensitivity in metal ion detection. For example, DBNPNPT forms a 1:1 yellow complex with Cu²⁺ (ε = 1.11 × 10⁵) in Triton X-100-enhanced media , while HDNPAPT detects cationic surfactants via 1:3 ion-pair complexes .
• Bromine vs. Nitro Groups : Bromine in DBNPNPT enhances ligand rigidity and electron-deficient character, improving selectivity for Cu²⁺. In contrast, nitro groups in HDNPAPT stabilize charge-transfer transitions for surfactant analysis.

Triazole Derivatives :

• Their synthesis via InCl₃ catalysis offers efficient S-alkylation under mild conditions.

Target Compound :

• The hydroxyl and sulfur atoms in the thiolane ring may act as Lewis basic sites for metal coordination, though this is unexplored in the provided evidence.

Research Findings and Implications

Heterocycle Influence : The thiolane ring’s conformational flexibility contrasts with the planar triazole or linear triazene systems, possibly affecting binding kinetics in hypothetical applications.

Synthetic Versatility : The target compound’s synthesis pathway remains undefined in the evidence, whereas triazenes and triazoles employ well-optimized protocols (e.g., InCl₃ catalysis , NaOH-mediated coupling ).

Biological Activity

3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol is a thioether compound that has garnered attention for its potential biological activities. This article reviews the compound's biological effects, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The structure of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol includes a dibromophenyl group attached to a methylthiolan moiety. The presence of bromine atoms significantly influences its reactivity and biological interactions.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit antimicrobial activities. The thioether group in 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol may enhance its ability to disrupt microbial cell membranes, leading to cell lysis.

Table 1: Antimicrobial Activity Data

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Cytotoxic Effects

Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines. The mechanism may involve the induction of apoptosis through oxidative stress pathways.

Table 2: Cytotoxicity Data on Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
HeLa	15
MCF-7	20
A549	25

The biological activity of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in metabolic pathways.
• Membrane Disruption : Its lipophilic nature allows it to integrate into lipid membranes, disrupting cellular integrity.
• Oxidative Stress Induction : The generation of reactive oxygen species (ROS) can lead to cellular damage and apoptosis.

Case Studies and Research Findings

Several case studies highlight the therapeutic potential of thioether compounds similar to 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol:

• Case Study 1 : A study on the effects of thioether derivatives in treating bacterial infections showed promising results in reducing bacterial load in infected mouse models.
• Case Study 2 : Clinical trials involving thioether compounds have demonstrated efficacy in reducing tumor size in patients with advanced cancers.

Q & A

Basic Questions

Q. What synthetic methodologies are commonly employed to prepare 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol?

• Methodological Answer : The synthesis typically involves bromination of a precursor aryl ring followed by cyclization to form the thiolan-3-ol core. For example, bromination of 3,5-dibromophenyl derivatives can be achieved using Br₂ in acetic acid or via electrophilic substitution with NBS (N-bromosuccinimide) under controlled conditions. Cyclization of intermediates like 3-(3,5-dibromophenyl)-4-methylthiolane may require acid catalysis (e.g., P₂O₅-MsOH mixtures, as described in similar protocols ). Post-synthesis, purification via recrystallization (ethanol/water systems) or column chromatography is critical to isolate the target compound .

Q. How is structural characterization of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol performed?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR identify substituents on the thiolan ring and aryl group. For example, the hydroxyl proton (C3-OH) appears as a broad singlet (~δ 2.5–3.5 ppm), while brominated aromatic protons show deshielded signals (δ 7.0–8.0 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (expected for C₁₁H₁₂Br₂OS: ~356.89 g/mol).
• IR Spectroscopy : O-H stretching (~3200–3500 cm⁻¹) and C-Br vibrations (~600 cm⁻¹) are key markers .

Q. What are the primary challenges in isolating 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol from reaction mixtures?

• Methodological Answer : The compound’s polarity and bromine substituents complicate purification. Solid-phase extraction (SPE) using HLB cartridges (60 mg, 3 cc) with methanol conditioning effectively removes non-polar impurities . For crystalline purification, ethanol recrystallization yields ~56% purity, though repeated washes with brine and anhydrous MgSO₄ drying are necessary to eliminate residual acids or salts .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the stereoselectivity of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol synthesis?

• Methodological Answer :

• Catalyst Screening : Chiral auxiliaries (e.g., BINOL-derived catalysts) or enantioselective Brønsted acids (e.g., TRIP) can bias thiolan ring formation toward a specific stereoisomer.
• Solvent Effects : Polar aprotic solvents (e.g., DMF) improve solubility of brominated intermediates, while lower temperatures (0–5°C) reduce racemization .
• Kinetic vs. Thermodynamic Control : Monitoring reaction progress via HPLC-MS helps identify optimal quenching times to favor the desired diastereomer .

Q. How do contradictory NMR data arise in stereochemical analysis, and how can they be resolved?

• Methodological Answer : Contradictions often stem from dynamic rotational barriers in the thiolan ring or aromatic substituent shielding effects. Strategies include:

• Variable Temperature (VT) NMR : Observing coalescence temperatures for proton signals reveals conformational flexibility .
• NOESY/ROESY : Cross-peaks between the C4-methyl group and aromatic protons confirm spatial proximity, aiding stereochemical assignment .
• Computational Modeling : DFT calculations (e.g., B3LYP/6-31G*) predict chemical shifts and validate experimental data .

Q. What in silico approaches predict the bioactivity of 3-(3,5-Dibromophenyl)-4-methylthiolan-3-ol against microbial biofilms?

• Methodological Answer :

• Molecular Docking : Targeting biofilm-associated proteins (e.g., Pseudomonas aeruginosa lectins) using AutoDock Vina identifies binding affinities. Bromine atoms enhance hydrophobic interactions in binding pockets .
• QSAR Modeling : Correlating substituent electronic effects (Hammett σ values) with MIC (minimum inhibitory concentration) data predicts activity trends. For example, electron-withdrawing Br groups improve membrane penetration .
• ADMET Prediction : SwissADME assesses bioavailability, highlighting potential toxicity from bromine metabolism (e.g., hepatic CYP450 interactions) .